Cas no 2138335-72-3 (5-{Pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile)

• Product Name: 5-{Pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile
• CAS No: 2138335-72-3
• MF: C₁₁H₆N₄S
• MW: 226.25713968277
• CID: 6349629
• PubChem ID: 165744130
• Update Time: 2025-07-29

5-{Pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-738401
• 2138335-72-3
• 5-{pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile
• 5-{Pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile

• Inchi： 1S/C11H6N4S/c12-6-8-2-3-10(16-8)9-7-14-15-5-1-4-13-11(9)15/h1-5,7H
• InChI Key： YAQDNTQERMPIDW-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C1C=NN2C=CC=NC2=1

Computed Properties

• Exact Mass: 226.03131738g/mol
• Monoisotopic Mass: 226.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 82.2Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds